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Abstract

2-Methyl-3-nitrobenzohydrazide is a small molecule of interest in medicinal chemistry and
organic synthesis. As a derivative of the versatile benzohydrazide scaffold, it holds potential for
a range of biological activities. This technical guide provides a comprehensive overview of its
chemical properties, a detailed experimental protocol for its synthesis, and a discussion of its
potential therapeutic applications based on the known activities of related compounds. Due to
the limited availability of direct experimental data for this specific molecule, this guide leverages
information on its precursors and analogous structures to provide a thorough characterization.

Chemical Properties

Direct experimental data for the physicochemical properties of 2-Methyl-3-
nitrobenzohydrazide are not widely available in published literature. However, its basic
molecular properties have been determined, and estimations for other properties can be made
by examining its precursors and related compounds.
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Core Properties

The fundamental molecular properties of 2-Methyl-3-nitrobenzohydrazide are summarized in
the table below.

Property Value Source

Molecular Formula CsHoN30s3 --INVALID-LINK--
Molecular Weight 195.18 g/mol --INVALID-LINK--
CAS Number 869942-83-6 --INVALID-LINK--

Benzoic Acid, 2-Methyl-3-
Synonyms ) ] --INVALID-LINK--
Nitro-, Hydrazide

Physicochemical Properties (Comparative Analysis)

While specific experimental values for 2-Methyl-3-nitrobenzohydrazide are not available, the
properties of its immediate precursor, 2-Methyl-3-nitrobenzoic acid, can provide some insight
into its expected physical state and solubility.

2-Methyl-3-nitrobenzoic Expected for 2-Methyl-3-
Property . . .
acid (Precursor) nitrobenzohydrazide
Fine needles or light beige Likely a solid at room
Appearance
powder temperature
_ _ Expected to be a solid with a
Melting Point 182-184 °C o . )
distinct melting point
Boiling Point Not available Not readily available
N ) Likely soluble in polar organic
Solubility Insoluble in water

solvents

Disclaimer: The data for 2-Methyl-3-nitrobenzohydrazide in the table above are estimations
based on the properties of its precursor and the general characteristics of benzohydrazide
compounds. Experimental verification is required for precise determination.

© 2026 BenchChem. All rights reserved. 2/8 Tech Support


https://www.benchchem.com/product/b1335955/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-2-methyl-3-nitrobenzohydrazide
https://www.benchchem.com/product/b1335955/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-2-methyl-3-nitrobenzohydrazide
https://www.benchchem.com/product/b1335955/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-2-methyl-3-nitrobenzohydrazide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1335955?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Synthesis of 2-Methyl-3-nitrobenzohydrazide

The synthesis of 2-Methyl-3-nitrobenzohydrazide is a multi-step process that begins with the
nitration of m-toluic acid, followed by esterification, and finally, hydrazinolysis.

Synthesis Workflow

Step 2: Esterification

T ovemrsvobeoonas) | | (Ewemsmioberzonrod) ..
Step 3: Hydrazinolysis
m-Toluic Acid
Thionyl Chioride { Methyl 2-methyl-3-ni ] @Ielhyl" thyl-3-nif ] Reflux
T 2-Methyl-3-nitrobenzohydrazide
-
Hydrazine Hydrate

Click to download full resolution via product page

Caption: Synthesis workflow for 2-Methyl-3-nitrobenzohydrazide.

Experimental Protocols

Step 1: Synthesis of 2-Methyl-3-nitrobenzoic Acid
This protocol is adapted from the nitration of m-toluic acid.
o Materials:

o m-Toluic acid

o Fuming nitric acid

e Procedure:
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o In a flask equipped with a stirrer and maintained at -10°C, slowly add m-toluic acid to
constantly stirred fuming nitric acid.

o Maintain the temperature at -10°C for one hour, monitoring the reaction progress by Thin
Layer Chromatography (TLC).

o Upon completion, filter the reaction mixture to obtain the crude 2-Methyl-3-nitrobenzoic
acid.

o The crude product can be further purified by recrystallization.
Step 2: Synthesis of Methyl 2-methyl-3-nitrobenzoate
This protocol describes the esterification of the product from Step 1.
o Materials:

o 2-Methyl-3-nitrobenzoic acid

o Methanol

o Thionyl chloride

e Procedure:

[e]

To a solution of methanol at 0-10°C, add thionyl chloride dropwise.

o

Add solid 2-Methyl-3-nitrobenzoic acid to the solution and heat to reflux overnight.

[¢]

Distill the reaction mixture until the pot temperature reaches approximately 73°C.

[¢]

After cooling, add water and adjust the pH to 7 with a sodium hydroxide solution.

[e]

Collect the product, Methyl 2-methyl-3-nitrobenzoate, by filtration, wash with water, and air
dry.

Step 3: Synthesis of 2-Methyl-3-nitrobenzohydrazide

This is a general procedure for the synthesis of benzohydrazides.
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e Materials:
o Methyl 2-methyl-3-nitrobenzoate
o Hydrazine hydrate
o Methanol (as solvent)
e Procedure:
o In a round-bottomed flask, dissolve Methyl 2-methyl-3-nitrobenzoate in methanol.
o Add hydrazine hydrate to the solution.
o Reflux the mixture for several hours (typically 2-6 hours), monitoring the reaction by TLC.
o After the reaction is complete, cool the mixture to room temperature.
o The product, 2-Methyl-3-nitrobenzohydrazide, will precipitate out of the solution.
o Filter the precipitate, wash with cold water or ethanol, and dry to obtain the final product.

Spectral Data (Comparative Analysis)

Direct experimental spectral data for 2-Methyl-3-nitrobenzohydrazide is not readily available.
However, the expected spectral characteristics can be inferred from the analysis of related
compounds.

'H NMR Spectroscopy

The proton NMR spectrum of 2-Methyl-3-nitrobenzohydrazide is expected to show distinct
signals for the aromatic protons, the methyl protons, and the hydrazide protons. The chemical
shifts will be influenced by the electron-withdrawing nitro group and the methyl group on the
benzene ring.

Infrared (IR) Spectroscopy

The IR spectrum will be characterized by absorption bands corresponding to the key functional
groups:
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e N-H stretching: Around 3200-3400 cm~1* from the hydrazide group.
e C=0 stretching: Around 1640-1680 cm~* from the amide carbonyl group.

e N-O stretching (asymmetric and symmetric): Around 1500-1550 cm~* and 1300-1350 cm™1
from the nitro group.

e C-H stretching: Aromatic C-H stretches above 3000 cm~! and aliphatic C-H stretches from
the methyl group around 2850-2960 cm~1.

Mass Spectrometry

The mass spectrum is expected to show a molecular ion peak [M]* corresponding to the
molecular weight of 195.18. Fragmentation patterns would likely involve the loss of the
hydrazide moiety and cleavage of the benzene ring.

Disclaimer: The spectral data information provided is predictive and based on the analysis of
similar compounds. Experimental acquisition of spectra is necessary for definitive structural
confirmation.

Potential Biological Activities

While no specific biological activities have been reported for 2-Methyl-3-nitrobenzohydrazide,
the benzohydrazide scaffold is a well-known pharmacophore with a broad range of therapeutic
properties.[1]

Antimicrobial Activity

Benzohydrazide derivatives have been extensively studied for their antibacterial and antifungal
properties. The mechanism of action is often attributed to the inhibition of essential enzymes in
microorganisms. For instance, some hydrazides are known to inhibit mycolic acid synthesis in
mycobacteria, a key component of their cell wall.

Anticancer Activity

Several benzohydrazide derivatives have demonstrated significant in vitro cytotoxicity against
various cancer cell lines. Their proposed mechanisms of action include the induction of
apoptosis and the inhibition of enzymes crucial for cancer cell proliferation.
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Other Potential Activities

The benzohydrazide class of compounds has also been associated with a variety of other
biological activities, including:

Anti-inflammatory

Anticonvulsant

Antiviral

Antitubercular

Further research is necessary to determine if 2-Methyl-3-nitrobenzohydrazide exhibits any of
these therapeutic properties and to elucidate its specific mechanisms of action.

Conclusion

2-Methyl-3-nitrobenzohydrazide is a compound with significant potential for further
investigation in the fields of medicinal chemistry and drug discovery. While direct experimental
data on its properties are currently limited, this guide provides a solid foundation for
researchers by summarizing its known characteristics, detailing a reliable synthetic route, and
outlining its potential biological relevance based on the well-established activities of the
benzohydrazide family. Future studies should focus on the experimental determination of its
physicochemical and spectral properties, as well as a thorough evaluation of its biological
activity profile to unlock its full therapeutic potential.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e To cite this document: BenchChem. [An In-depth Technical Guide to 2-Methyl-3-
nitrobenzohydrazide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1335955/docs#an-in-depth-technical-guide-to-2-
methyl-3-nitrobenzohydrazide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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